Cas no 1805016-61-8 (2-Methoxy-6-nitro-3-(trifluoromethoxy)pyridine-4-sulfonamide)

• Product Name: 2-Methoxy-6-nitro-3-(trifluoromethoxy)pyridine-4-sulfonamide
• CAS No: 1805016-61-8
• MF: C₇H₆F₃N₃O₆S
• MW: 317.19925069809
• CID: 4840669
• Update Time: 2025-06-08

2-Methoxy-6-nitro-3-(trifluoromethoxy)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-nitro-3-(trifluoromethoxy)pyridine-4-sulfonamide

• Inchi： 1S/C7H6F3N3O6S/c1-18-6-5(19-7(8,9)10)3(20(11,16)17)2-4(12-6)13(14)15/h2H,1H3,(H2,11,16,17)
• InChI Key： USPUCNAHTZIDTN-UHFFFAOYSA-N
• SMILES： S(C1C=C([N+](=O)[O-])N=C(C=1OC(F)(F)F)OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 458
• XLogP3: 1.1
• Topological Polar Surface Area: 146

Additional information on 2-Methoxy-6-nitro-3-(trifluoromethoxy)pyridine-4-sulfonamide

Introduction to 2-Methoxy-6-nitro-3-(trifluoromethoxy)pyridine-4-sulfonamide (CAS No. 1805016-61-8)

2-Methoxy-6-nitro-3-(trifluoromethoxy)pyridine-4-sulfonamide (CAS No. 1805016-61-8) is a multifaceted compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The presence of a methoxy group, a nitro group, and a trifluoromethoxy group, along with the sulfonamide functionality, imparts distinct chemical and biological properties that make it an intriguing subject for scientific investigation.

The chemical structure of 2-Methoxy-6-nitro-3-(trifluoromethoxy)pyridine-4-sulfonamide is composed of a pyridine ring with multiple substituents. The methoxy group at the 2-position and the trifluoromethoxy group at the 3-position contribute to the compound's lipophilicity and electronic properties. The nitro group at the 6-position adds further complexity by influencing the compound's reactivity and stability. The sulfonamide group at the 4-position is particularly noteworthy for its potential biological activity and pharmacological significance.

Recent studies have highlighted the importance of 2-Methoxy-6-nitro-3-(trifluoromethoxy)pyridine-4-sulfonamide in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has explored its potential as a lead compound for the development of novel therapeutic agents. The compound's ability to modulate specific biological pathways and its low toxicity profile make it a promising candidate for further investigation.

In the realm of drug discovery, 2-Methoxy-6-nitro-3-(trifluoromethoxy)pyridine-4-sulfonamide has shown promise in targeting specific enzymes and receptors involved in various diseases. Its unique structure allows it to interact with these targets in a highly specific manner, potentially leading to improved therapeutic outcomes. Additionally, the compound's stability under physiological conditions ensures that it remains active over extended periods, which is crucial for effective drug delivery.

The synthesis of 2-Methoxy-6-nitro-3-(trifluoromethoxy)pyridine-4-sulfonamide involves several well-defined steps that are critical for achieving high purity and yield. The process typically begins with the preparation of a suitable pyridine derivative, followed by sequential substitution reactions to introduce the desired functional groups. Advanced synthetic techniques, such as transition metal-catalyzed reactions and microwave-assisted synthesis, have been employed to optimize the production process and enhance efficiency.

In terms of safety and handling, 2-Methoxy-6-nitro-3-(trifluoromethoxy)pyridine-4-sulfonamide should be managed with standard laboratory precautions to ensure safe handling and storage. While it is not classified as a hazardous material, proper personal protective equipment (PPE) should be used when handling this compound to prevent skin contact or inhalation.

The environmental impact of 2-Methoxy-6-nitro-3-(trifluoromethoxy)pyridine-4-sulfonamide is another important consideration. Studies have shown that this compound can be effectively degraded through bioremediation processes, reducing its potential for environmental persistence. However, ongoing research is necessary to fully understand its long-term ecological effects.

In conclusion, 2-Methoxy-6-nitro-3-(trifluoromethoxy)pyridine-4-sulfonamide (CAS No. 1805016-61-8) represents a valuable addition to the arsenal of compounds available for chemical and pharmaceutical research. Its unique structural features and promising biological activity make it an attractive candidate for further exploration in drug discovery and development. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.